Ethyl 3-oxo-4-[(4-oxo-3-prop-2-enyl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-2-yl)sulfanyl]butanoate

• IUPAC Name: ethyl 3-oxo-4-[(4-oxo-3-prop-2-enyl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-2-yl)sulfanyl]butanoate
• InChI: InChI=1S/C19H22N2O4S2/c1-3-9-21-18(24)16-13-7-5-6-8-14(13)27-17(16)20-19(21)26-11-12(22)10-15(23)25-4-2/h3H,1,4-11H2,2H3
• InChI Key: VKMKSOSLFFLKCF-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC(=O)CSC1=NC2=C(C3=C(S2)CCCC3)C(=O)N1CC=C
• Molecular Formula: C19H22N2O4S2
• Molecular Weight: 406.5 g/mol
• CAS No.: 304683-96-3

Description

Ethyl 3-oxo-4-[(4-oxo-3-prop-2-enyl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-2-yl)sulfanyl]butanoate is a useful research compound. Its molecular formula is C19H22N2O4S2 and its molecular weight is 406.52. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial and Antituberculosis Activity

Research has shown that derivatives of Ethyl 3-oxo-4-[(4-oxo-3-prop-2-enyl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-2-yl)sulfanyl]butanoate exhibit significant antimicrobial activity. For instance, compounds synthesized through the condensation with 6-methyl-2-oxo-4-substituted phenyl-1,2,3,4-tetrahydro pyrimidine-5-carbohydrazide demonstrated notable efficacy against various bacteria and fungi (Sarvaiya, Gulati, & Patel, 2019). Additionally, certain tetrahydropyridine esters derived from this compound were found to be highly effective against Mycobacterium tuberculosis, offering a promising route for the development of new antituberculosis drugs (Raju, Stephen, Subbu, Debjani, Perumal, & Dharmarajan, 2010).

Crystal Structure and Reaction Mechanisms

Studies on the crystal structure of related compounds have provided valuable insights into their chemical behavior and potential applications. For example, the analysis of Dabigatran etexilate tetrahydrate, a compound with structural similarities, revealed intricate hydrogen bonding patterns and layer formations within its crystal structure, which could influence its interaction mechanisms and stability (Hong-qiang Liu et al., 2012).

Synthesis of Complex Organic Compounds

The chemical versatility of this compound has been exploited in synthesizing complex organic molecules. A notable example is its involvement in the synthesis of novel tetrahydropyridines and pyridines with antimycobacterial properties, showcasing the compound's utility in generating bioactive molecules (Harikrishnan, Rajesh, Perumal, & Almansour, 2013).